Cas no 106412-47-9 (1H-Azepine-1-carboxylic acid, 2-ethoxyhexahydro-, 1,1-dimethylethylester)

• Product Name: 1H-Azepine-1-carboxylic acid, 2-ethoxyhexahydro-, 1,1-dimethylethylester
• CAS No: 106412-47-9
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 1177754
• Update Time: 2024-08-05

1H-Azepine-1-carboxylic acid, 2-ethoxyhexahydro-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 2-ethoxyhexahydro-, 1,1-dimethylethylester
• 1H-Azepine-1-carboxylic acid, 2-ethoxyhexahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H25NO3/c1-5-16-11-9-7-6-8-10-14(11)12(15)17-13(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： IWMWJYOHCAKWHV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCCC1OCC

Computed Properties

• Exact Mass: 243.18355

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 78 °C(Press: 2 Torr)
• PSA: 38.77
• pka: -2.99±0.40(Predicted)